(Butan-2-yl)[(3-fluoro-4-methylphenyl)methyl]amine

• Molecular Formula: C12H18FN
• Molecular Weight: 195.28 g/mol
• IUPAC Name: N-[(3-fluoro-4-methylphenyl)methyl]butan-2-amine
• InChI: InChI=1S/C12H18FN/c1-4-10(3)14-8-11-6-5-9(2)12(13)7-11/h5-7,10,14H,4,8H2,1-3H3
• InChI Key: NTSOIPONZXLNSL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC1=CC(=C(C=C1)C)F

Description

(Butan-2-yl)[(3-fluoro-4-methylphenyl)methyl]amine is a secondary amine featuring a butan-2-yl group attached to a benzyl moiety substituted with a fluorine atom at the 3-position and a methyl group at the 4-position of the aromatic ring. Its molecular formula is C₁₂H₁₇FN, with a molecular weight of 193.27 g/mol (estimated based on structural analogs in and ). The fluorine and methyl substituents modulate electronic and steric properties, influencing reactivity, solubility, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Butan-2-yl)[(3-fluoro-4-methylphenyl)methyl]amine typically involves the reaction of butan-2-amine with a suitable [(3-fluoro-4-methylphenyl)methyl] halide under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

On an industrial scale, the production of (Butan-2-yl)[(3-fluoro-4-methylphenyl)methyl]amine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

(Butan-2-yl)[(3-fluoro-4-methylphenyl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro compounds.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The fluorine atom on the aromatic ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Nucleophiles like sodium methoxide or potassium thiolate in polar aprotic solvents.

Major Products

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

(Butan-2-yl)[(3-fluoro-4-methylphenyl)methyl]amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Potential use in the development of bioactive compounds.

Medicine: Investigated for its potential pharmacological properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (Butan-2-yl)[(3-fluoro-4-methylphenyl)methyl]amine involves its interaction with specific molecular targets. The amine group can form hydrogen bonds with biological molecules, influencing their function. The fluorine atom can enhance the compound’s lipophilicity, improving its ability to cross cell membranes and interact with intracellular targets.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Substituents (Aromatic Ring)	Alkyl Group	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
(Butan-2-yl)[(3-fluoro-4-methylphenyl)methyl]amine	3-F, 4-CH₃	Butan-2-yl	C₁₂H₁₇FN	193.27	High lipophilicity; potential CNS activity	Estimated
tert-Butyl[(3-fluoro-4-methylphenyl)methyl]amine ()	3-F, 4-CH₃	tert-Butyl	C₁₂H₁₈FN	207.28	Increased steric bulk; enhanced stability
(Butan-2-yl)[(4-methylphenyl)methyl]amine hydrochloride ()	4-CH₃	Butan-2-yl	C₁₂H₁₈ClN	227.77	Improved solubility (salt form); pharmaceutical intermediate
(Butan-2-yl)[(3-fluoro-4-methoxyphenyl)methyl]amine ()	3-F, 4-OCH₃	Butan-2-yl	C₁₂H₁₈FNO	211.28	Electron-donating methoxy group; altered metabolic profile
(Butan-2-yl)[(2,4-dimethylphenyl)methyl]amine hydrochloride ()	2-CH₃, 4-CH₃	Butan-2-yl	C₁₃H₂₂ClN	227.77	Ortho-substitution reduces aromatic reactivity
butan-2-yl({4-[(trifluoromethyl)sulfanyl]phenyl}methyl)amine ()	4-SCF₃	Butan-2-yl	C₁₂H₁₆F₃NS	263.32	Strong electron-withdrawing group; agrochemical applications

Key Comparative Analysis

Electronic Effects

• Methoxy vs. Methyl : Replacing 4-CH₃ with 4-OCH₃ () introduces an electron-donating group, which may alter metabolic stability and redox properties .

Steric and Lipophilicity Considerations

• tert-Butyl vs.
• Hydrochloride Salts: Salt forms (e.g., and ) enhance aqueous solubility, critical for pharmaceutical formulations, but may reduce bioavailability in non-polar environments .

Biological Activity

(Butan-2-yl)[(3-fluoro-4-methylphenyl)methyl]amine is a chemical compound with notable potential in biological applications, particularly in the fields of medicinal chemistry and pharmacology. Its unique structure, characterized by a butan-2-yl group and a 3-fluoro-4-methylphenyl moiety, suggests diverse biological activities, including antimicrobial and anticancer properties.

The molecular formula of (Butan-2-yl)[(3-fluoro-4-methylphenyl)methyl]amine is $C_{12}H_{16}F$ with a molecular weight of approximately 201.28 g/mol. The presence of the fluorine atom enhances lipophilicity, which may influence its interaction with biological targets and metabolic stability.

The mechanism of action for (Butan-2-yl)[(3-fluoro-4-methylphenyl)methyl]amine involves its interaction with specific molecular targets such as enzymes or receptors. The fluorine atom in the phenyl ring is believed to enhance binding affinity and selectivity towards these targets, potentially modulating signaling pathways or inhibiting enzyme activity. This interaction may lead to various therapeutic effects, making it a candidate for further research.

Biological Activity

Research indicates that (Butan-2-yl)[(3-fluoro-4-methylphenyl)methyl]amine exhibits several biological activities:

Antimicrobial Activity

The compound has been investigated for its potential antimicrobial properties. Similar compounds with fluorinated aromatic rings have shown effectiveness against various microbial strains, suggesting that this compound may share similar properties.

Anticancer Properties

Studies have highlighted the anticancer potential of compounds structurally similar to (Butan-2-yl)[(3-fluoro-4-methylphenyl)methyl]amine. For instance, fluorinated benzothiazoles have demonstrated antiproliferative activity against cancer cells, indicating that the incorporation of fluorine can enhance anticancer efficacy . The specific mechanisms by which these compounds exert their effects often involve metabolic activation leading to DNA adduct formation and subsequent cellular apoptosis .

Comparative Analysis

To better understand the biological activity of (Butan-2-yl)[(3-fluoro-4-methylphenyl)methyl]amine, a comparison with related compounds is useful:

Compound Name	Molecular Formula	Unique Features
(Butan-2-yl)[(3-chlorophenyl)methyl]amine	CHN	Chlorine substitution may alter reactivity
(Butan-2-yl)[(4-fluorophenyl)methyl]amine	CHFN	Different fluorine position affects binding
(Butan-2-yl)[(3-methylphenyl)methyl]amine	CHN	Lacks fluorine; different phenyl substitution

This table illustrates how variations in halogen substitution and position can influence both pharmacokinetic and pharmacodynamic properties, highlighting the significance of structural modifications in drug development.

Case Studies

• Antiproliferative Activity : A study demonstrated that fluorinated benzothiazoles exhibit potent antiproliferative activity against sensitive cancer cells without a biphasic dose-response relationship. This suggests that similar mechanisms may be applicable to (Butan-2-yl)[(3-fluoro-4-methylphenyl)methyl]amine .
• Metabolic Stability : Research on related compounds indicates that the presence of fluorine enhances metabolic stability, which is crucial for maintaining therapeutic levels in biological systems. This stability may be particularly beneficial in developing long-lasting pharmaceutical agents.